
Technical Support Center: Managing Fire Risks
of Strontium Perchlorate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Strontium perchlorate

CAS No.: 13450-97-0

Cat. No.: B086668

Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on safely managing the fire risks associated with strontium perchlorate.

Frequently Asked Questions (FAQs)
Q1: What is strontium perchlorate and why is it a fire hazard?

A1: Strontium perchlorate (Sr(ClO₄)₂) is a powerful oxidizing agent that can create a

significant fire and explosion hazard, especially when it comes in contact with organic

materials, reducing agents, or powdered metals.[1][2][3] It accelerates the burning of

combustible materials and can decompose explosively when heated.[1][3]

Q2: What are the primary fire-related hazards I should be aware of when working with

strontium perchlorate?

A2: The primary hazards include:

Strong Oxidizer: It can initiate or accelerate the combustion of other materials.[1][3]
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Explosion Risk: It may explode if heated or contaminated.[1][3]

Reactivity: It can react violently with hydrocarbons (fuels), active metals, cyanides, esters,

and thiocyanates.[1][3]

Container Rupture: Containers of strontium perchlorate may explode when heated.[1][3]

Q3: What personal protective equipment (PPE) is necessary when handling strontium
perchlorate?

A3: Appropriate PPE includes:

Eye Protection: Chemical safety goggles or a face shield.[4]

Hand Protection: Chemical-resistant gloves.[4]

Body Protection: A lab coat and, in some situations, flame-retardant clothing.[4]

Respiratory Protection: In case of dust or aerosols, a NIOSH/MSHA approved respirator is

recommended.[4]

Q4: How should I properly store strontium perchlorate to minimize fire risks?

A4: Store strontium perchlorate in a cool, dry, well-ventilated area away from combustible

materials, reducing agents, and sources of heat or ignition.[5] Keep containers tightly closed to

prevent moisture absorption, as it is hygroscopic.[3]

Q5: What should I do in the event of a strontium perchlorate spill?

A5: For a small dry spill, use a clean shovel to place the material into a clean, dry, loosely

covered container and move it from the spill area.[1] For a small liquid spill, absorb it with a

non-combustible material like vermiculite or sand and place it in a container for disposal.[1]

Avoid using combustible materials like paper towels for cleanup. Isolate the spill area and

consider downwind evacuation for larger spills.[1]

Q6: How should a fire involving strontium perchlorate be extinguished?
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A6: For a small fire, use water. Do not use dry chemicals or foams.[1][6] For a large fire, flood

the area with water from a distance.[1][2][6] Be aware that runoff may create a fire or explosion

hazard.[1][3]

Troubleshooting Guide
Issue Possible Cause Solution

Spattering or hissing sound

during heating.

The sample may be

contaminated with organic

material or moisture.

Immediately and safely stop

the heating process. Allow the

apparatus to cool down before

investigating the cause.

Ensure all glassware is

scrupulously clean and dry

before use.

Discoloration (yellowing or

browning) of the strontium

perchlorate.

Contamination with

incompatible materials or

decomposition due to

excessive heat.

Do not use the discolored

material. Dispose of it as

hazardous waste. Review your

experimental procedure to

identify potential sources of

contamination or overheating.

Unexpectedly rapid or vigorous

reaction.

The reaction scale is too large,

there is insufficient cooling, or

the concentration of reactants

is too high.

Always start with small-scale

reactions to assess reactivity.

Ensure adequate cooling and

stirring. Add reagents slowly

and in a controlled manner.

Formation of solid precipitates

in a strontium perchlorate

solution.

Contamination or reaction with

an incompatible substance.

Do not proceed with the

experiment. The precipitate

could be a shock-sensitive

compound. Dispose of the

solution as hazardous waste.

Quantitative Data
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Property Value Source

Molecular Formula Sr(ClO₄)₂ [2]

Molecular Weight 286.52 g/mol [1]

Appearance Colorless crystalline powder [1][2]

UN Number 1508 [5]

Hazard Class 5.1 (Oxidizer) [5]

NFPA 704 Rating Data unavailable [1]

Decomposition Temperature

Data not specified in the

provided search results.

Perchlorates, in general,

decompose at elevated

temperatures.

[7]

Experimental Protocol: Synthesis of
Dihydropyrimidinones
This protocol describes the use of strontium perchlorate as a catalyst in the synthesis of

dihydropyrimidinones.[8][9][10]

Materials:

Aldehyde (1 mmol)

β-dicarbonyl compound (1 mmol)

Urea or thiourea (1.5 mmol)

Hydrated strontium perchlorate [Sr(ClO₄)₂·3H₂O] (20 mol%)

Ethanol (for recrystallization)

Procedure:
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In a round-bottom flask, combine the aldehyde, β-dicarbonyl compound, urea (or thiourea),

and hydrated strontium perchlorate.

The reaction can be performed under solvent-free conditions.

Heat the mixture with stirring. For a conventional approach, heating can be done in an oil

bath. For a microwave-assisted synthesis, the reaction can be completed within 1-4 minutes.

[8][9]

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Add cold water to the flask and stir until a solid precipitate forms.

Collect the solid product by vacuum filtration and wash it with cold water.

Recrystallize the crude product from ethanol to obtain the pure dihydropyrimidinone.

Visualizations
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Start: Handling
Strontium Perchlorate

Risk Assessment:
- Identify Hazards
- Evaluate Risks

Implement Control Measures

Proper PPE:
- Goggles/Face Shield

- Gloves
- Lab Coat

Safe Storage:
- Cool, Dry, Ventilated

- Away from Combustibles

Safe Handling:
- Use Fume Hood

- Avoid Incompatibles

Emergency Preparedness:
- Spill Kit Ready

- Fire Extinguisher (Water)
- Evacuation Plan

Incident Occurs

Potential

Safe Completion

Successful
Experiment

Spill

Is it a spill?

Fire

Is it a fire?

Spill Response:
- Isolate Area

- Use Non-Combustible Absorbent
- Dispose as Hazardous Waste

Fire Response:
- Evacuate Area

- Use Water Extinguisher
- Flood with Water from a Distance

Post-Incident Review:
- Investigate Cause

- Update Procedures

Click to download full resolution via product page

Caption: Fire Risk Management Workflow for Strontium Perchlorate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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